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Compound of Interest

Compound Name:
1-(4-Bromo-3-

chlorophenyl)piperazine

Cat. No.: B13542417

Get Quote

This comprehensive technical guide provides an in-depth analysis of the spectroscopic data for

1-(4-Bromo-3-chlorophenyl)piperazine, a substituted phenylpiperazine of interest to

researchers in drug discovery and development. Due to the limited availability of experimental

spectra for this specific compound in public databases, this guide leverages high-quality

predicted data, rigorously interpreted and contextualized with experimental data from

structurally analogous compounds. This approach, rooted in established spectroscopic

principles, offers a robust framework for the characterization of this and similar molecules.

Molecular Structure and Spectroscopic Overview
1-(4-Bromo-3-chlorophenyl)piperazine possesses a unique substitution pattern on the

phenyl ring, which significantly influences its electronic environment and, consequently, its

spectroscopic signatures. The bromine and chlorine atoms, with their distinct electronegativity

and resonance effects, create a complex pattern of signals in Nuclear Magnetic Resonance

(NMR) spectroscopy, characteristic absorption bands in Infrared (IR) spectroscopy, and

predictable fragmentation patterns in Mass Spectrometry (MS). Understanding these

spectroscopic features is paramount for confirming the identity, purity, and structure of the

compound in a research or quality control setting.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules, providing detailed information about the chemical environment of individual protons

(¹H NMR) and carbon atoms (¹³C NMR).[1][2][3][4][5]

¹H NMR Spectroscopy
The ¹H NMR spectrum of 1-(4-Bromo-3-chlorophenyl)piperazine is predicted to exhibit

distinct signals for the aromatic and piperazine protons. The chemical shifts are influenced by

the electron-withdrawing effects of the halogen substituents and the nitrogen atoms of the

piperazine ring.

Table 1: Predicted ¹H NMR Data for 1-(4-Bromo-3-chlorophenyl)piperazine and Experimental

Data for Analogous Compounds

Compound
Aromatic

Protons (ppm)

Piperazine

Protons (Ar-N-

CH₂) (ppm)

Piperazine

Protons (HN-

CH₂) (ppm)

NH Proton

(ppm)

1-(4-Bromo-3-

chlorophenyl)pip

erazine

(Predicted)

~7.5 (d), ~7.2

(d), ~6.9 (dd)
~3.2 (t) ~3.0 (t) ~1.9 (s, broad)

1-(4-

bromophenyl)pip

erazine

(Experimental)

6.95 (d), 7.29 (d)

[6]
3.16 (m)[6] 2.96 (m)[6] -

1-(3-

chlorophenyl)pip

erazine

(Experimental)

6.83-7.29 (m)[7] 3.16 (m)[7] 2.92 (m)[7] 1.88 (s)[7]

Interpretation:
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Aromatic Region: The aromatic protons of the target molecule are expected to appear as a

set of three distinct signals due to the trisubstituted phenyl ring. The proton ortho to the

bromine and meta to the chlorine will likely be the most downfield, appearing as a doublet.

The proton ortho to the chlorine and meta to the bromine will also be a doublet, shifted

slightly upfield. The proton situated between the bromine and chlorine atoms will experience

coupling from both adjacent protons and is expected to be a doublet of doublets. The

experimental data for the simpler analogs, 1-(4-bromophenyl)piperazine and 1-(3-

chlorophenyl)piperazine, show the characteristic aromatic signals in the 6.8-7.3 ppm range,

supporting the predicted chemical shifts.[6][7]

Piperazine Region: The piperazine protons typically appear as two multiplets or broad

triplets. The protons on the carbons attached to the aromatic ring (Ar-N-CH₂) are generally

more deshielded and appear further downfield (~3.2 ppm) compared to the protons on the

carbons adjacent to the NH group (HN-CH₂) (~3.0 ppm). This is consistent with the

experimental data from the analogous compounds.[6][7] The NH proton itself is expected to

be a broad singlet, and its chemical shift can be highly dependent on solvent and

concentration.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides valuable information about the carbon framework of the

molecule.

Table 2: Predicted ¹³C NMR Data for 1-(4-Bromo-3-chlorophenyl)piperazine and

Experimental Data for Analogous Compounds
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Compoun

d

Aromatic

C-N (ppm)

Aromatic

C-Br

(ppm)

Aromatic

C-Cl

(ppm)

Aromatic

C-H (ppm)

Piperazine

(Ar-N-C)

(ppm)

Piperazine

(HN-C)

(ppm)

1-(4-

Bromo-3-

chlorophen

yl)piperazin

e

(Predicted)

~150 ~115 ~135
~132,

~120, ~118
~49 ~45

1-(4-

bromophen

yl)piperazin

e

(Experimen

tal)

149.36[6] 110.56[6] -
131.94,

117.96[6]
48.46[6] -

1-(3-

chlorophen

yl)piperazin

e

(Experimen

tal)

- - - -
51.3,

53.7[8]
42.4[8]

Interpretation:

Aromatic Carbons: The carbon atom attached to the nitrogen (C-N) is expected to be the

most downfield in the aromatic region due to the strong deshielding effect of the nitrogen

atom. The carbons bearing the halogen atoms (C-Br and C-Cl) will also have distinct

chemical shifts. The remaining aromatic carbons will appear in the typical range for

substituted benzenes.

Piperazine Carbons: The two sets of carbon atoms in the piperazine ring are chemically non-

equivalent. The carbons adjacent to the aromatic ring (Ar-N-C) are expected to be more

downfield than those adjacent to the secondary amine (HN-C).
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Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.[8]

[9] The IR spectrum of 1-(4-Bromo-3-chlorophenyl)piperazine is expected to show

characteristic absorption bands for the N-H, C-H, C-N, and C-X (halogen) bonds, as well as

aromatic C=C stretching.

Table 3: Predicted and Key IR Absorption Bands for 1-(4-Bromo-3-chlorophenyl)piperazine
and Analogs

Functional Group Vibrational Mode

Predicted

Wavenumber (cm⁻¹)

for Target

Experimental

Wavenumber (cm⁻¹)

for Analogs

N-H Stretch ~3300

3099 (1-(4-

chlorophenyl)piperazi

ne)[7]

Aromatic C-H Stretch ~3050

3040 (in a

bromophenylpiperazin

e derivative)[6]

Aliphatic C-H Stretch ~2800-3000

2831, 2883 (in a

bromophenylpiperazin

e derivative)[6]

Aromatic C=C Stretch ~1600, ~1500, ~1450

1629, 1593, 1496,

1450 (1-(4-

chlorophenyl)piperazi

ne)[7]

C-N Stretch ~1250-1350 -

C-Cl Stretch ~700-800 -

C-Br Stretch ~500-600 -

Interpretation:
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The key diagnostic bands include the N-H stretch of the secondary amine in the piperazine

ring, the aromatic and aliphatic C-H stretches, and the characteristic in-ring C=C stretching

vibrations of the phenyl group. The positions of the C-X stretching bands can provide evidence

for the presence of the halogen substituents. The overall "fingerprint" region (below 1500 cm⁻¹)

will be unique to this molecule.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is crucial for confirming its identity.

Predicted Fragmentation Pathway for 1-(4-Bromo-3-chlorophenyl)piperazine:

The electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺)

corresponding to the molecular weight of the compound. The isotopic pattern of this peak will

be characteristic, showing contributions from the naturally occurring isotopes of bromine (⁷⁹Br

and ⁸¹Br) and chlorine (³⁵Cl and ³⁷Cl).

Common fragmentation pathways for phenylpiperazine derivatives involve the cleavage of the

piperazine ring and the bond between the phenyl group and the piperazine nitrogen.[10][11][12]

Table 4: Predicted Key Mass Fragments for 1-(4-Bromo-3-chlorophenyl)piperazine
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m/z (predicted) Fragment Ion Notes

274/276/278 [M]⁺

Molecular ion peak with

characteristic isotopic pattern

for Br and Cl.

218/220/222 [M - C₂H₄N]⁺

Loss of an ethylenimine

fragment from the piperazine

ring.

195/197 [C₆H₃BrCl]⁺
Phenyl fragment after

cleavage of the C-N bond.

86 [C₄H₁₀N]⁺ Piperazine ring fragment.

56 [C₃H₆N]⁺
Common fragment from

piperazine ring cleavage.

Experimental Protocols
The following are generalized, best-practice protocols for acquiring the spectroscopic data

discussed in this guide.

NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆). Add a small amount of tetramethylsilane (TMS)

as an internal standard (0 ppm).

Instrument Setup: Place the NMR tube in the spectrometer. Lock the spectrometer on the

deuterium signal of the solvent and shim the magnetic field to achieve high homogeneity.

¹H NMR Acquisition: Acquire the spectrum using a standard single-pulse experiment. A

sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A

larger number of scans will be required compared to ¹H NMR due to the lower natural

abundance of the ¹³C isotope.
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Data Processing: Apply Fourier transformation to the free induction decay (FID), phase the

spectrum, and calibrate the chemical shift axis using the TMS signal.

IR Spectroscopy
Sample Preparation (KBr Pellet): Mix a small amount of the solid sample (1-2 mg) with

approximately 100-200 mg of dry potassium bromide (KBr). Grind the mixture to a fine

powder and press it into a transparent pellet using a hydraulic press.

Data Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer and

acquire the spectrum.

Data Processing: Perform a background subtraction using a spectrum of an empty sample

holder or a pure KBr pellet.

Mass Spectrometry (GC-MS)
Sample Preparation: Dissolve a small amount of the sample in a volatile organic solvent

(e.g., methanol, dichloromethane).

GC Separation: Inject the sample solution into the gas chromatograph. The compound will

be vaporized and separated from any impurities on the GC column.

MS Detection: As the compound elutes from the GC column, it enters the mass

spectrometer. Electron ionization (EI) at 70 eV is typically used to generate the mass

spectrum.

Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion and major

fragment ions.

Visualization of Molecular Structure and
Fragmentation
To further aid in the understanding of the spectroscopic data, the following diagrams illustrate

the molecular structure and a proposed mass spectrometry fragmentation pathway.

Figure 1: Molecular Structure of 1-(4-Bromo-3-chlorophenyl)piperazine
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[M]⁺
m/z 274/276/278

[M - C₂H₄N]⁺
m/z 218/220/222- C₂H₄N

[C₆H₃BrCl]⁺
m/z 195/197

- C₄H₉N₂

[C₄H₁₀N]⁺
m/z 86

[C₃H₆N]⁺
m/z 56

- C₂H₄

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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